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Abstract

Kirrothricin, a member of the kirromycin group of antibiotics, is a potent inhibitor of bacterial
protein synthesis. This document provides a comprehensive overview of the chemical structure
of Kirrothricin, including its physicochemical properties and detailed spectroscopic data. We
delve into the experimental methodologies employed for its isolation and structure elucidation
and explore its mechanism of action, focusing on its interaction with the bacterial elongation
factor Tu (EF-Tu). This guide is intended to serve as a valuable resource for researchers
engaged in antibiotic discovery and development.

Chemical Structure and Physicochemical Properties

Kirrothricin is a complex polyketide antibiotic produced by Streptomyces cinnamomeus. Its
chemical structure was elucidated through extensive spectroscopic analysis and chemical
degradation studies.

Table 1: Physicochemical and Spectroscopic Data for Kirrothricin
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Property

Value

Reference

Molecular Formula

CaaHe64N2010

[1]

Molecular Weight

780.98 g/mol

[1]

CAS Number

79190-00-4

[1]

IUPAC Name

2-[(2S,4S,6S)-2,4-dihydroxy-
5,5-dimethyl-6-[(1E,3Z)-penta-
1,3-dienylJoxan-2-yl]-N-
[(2E,4E,10E,12E,14E,16E,18E
)-8,9,18-trihydroxy-6-methoxy-
5,7,17-trimethyl-18-(1-methyl-
2,4-dioxopiperidin-3-
ylidene)octadeca-
2,4,10,12,14,16,18-

heptaenoyllacetamide

[1]

Appearance

Colorless needles

Melting Point

188-190 °C

UV Amax (MeOH)

225, 282, 320 (sh) nm

1H NMR (CDCls)

See Table 2 for detailed

assignments

13C NMR (CDCls)

See Table 3 for detailed

assignments

Note: Detailed NMR data is based on the original structure elucidation and may require further

verification with modern spectroscopic techniques.

The structure of Kirrothricin is characterized by a long polyene chain, a substituted

tetrahydropyran ring, and a pyridone-containing moiety, which is a common feature among

elfamycin-class antibiotics.

Experimental Protocols
Fermentation and Isolation of Kirrothricin
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The following protocol is a summarized representation of the methods used in the original
isolation of Kirrothricin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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